Cas no 2034400-88-7 (1-(4-methoxythian-4-yl)methyl-3-(thiophen-2-yl)methylurea)

• Product Name: 1-(4-methoxythian-4-yl)methyl-3-(thiophen-2-yl)methylurea
• CAS No: 2034400-88-7
• MF: C₁₃H₂₀N₂O₂S₂
• MW: 300.440100669861
• CID: 5895347
• PubChem ID: 121018515
• Update Time: 2025-07-09

1-(4-methoxythian-4-yl)methyl-3-(thiophen-2-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxythian-4-yl)methyl-3-(thiophen-2-yl)methylurea
• 1-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)-3-(thiophen-2-ylmethyl)urea
• AKOS026692294
• 2034400-88-7
• 1-[(4-methoxythian-4-yl)methyl]-3-[(thiophen-2-yl)methyl]urea
• F6507-9269
• 1-[(4-methoxythian-4-yl)methyl]-3-(thiophen-2-ylmethyl)urea

• Inchi： 1S/C13H20N2O2S2/c1-17-13(4-7-18-8-5-13)10-15-12(16)14-9-11-3-2-6-19-11/h2-3,6H,4-5,7-10H2,1H3,(H2,14,15,16)
• InChI Key： KJNFRJAAKGDJSS-UHFFFAOYSA-N
• SMILES： S1CCC(CNC(NCC2=CC=CS2)=O)(CC1)OC

Computed Properties

• Exact Mass: 300.09662023g/mol
• Monoisotopic Mass: 300.09662023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 104Ų

Additional information on 1-(4-methoxythian-4-yl)methyl-3-(thiophen-2-yl)methylurea

Introduction to 1-(4-methoxythian-4-yl)methyl-3-(thiophen-2-yl)methylurea (CAS No. 2034400-88-7)

1-(4-methoxythian-4-yl)methyl-3-(thiophen-2-yl)methylurea, with the CAS number 2034400-88-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of ureas and features a unique structural combination of a methoxythianyl and a thiophenyl moiety. The intricate structure of this compound offers a promising platform for the development of new therapeutic agents, particularly in the areas of anti-inflammatory and anti-cancer drug discovery.

The chemical structure of 1-(4-methoxythian-4-yl)methyl-3-(thiophen-2-yl)methylurea is characterized by its central urea linkage, which connects the 4-methoxythianyl and thiophenyl groups. The presence of these functional groups imparts distinct physicochemical properties to the molecule, such as enhanced solubility and stability. These properties are crucial for optimizing the compound's pharmacokinetic and pharmacodynamic profiles, making it an attractive candidate for further preclinical and clinical evaluation.

Recent studies have highlighted the potential therapeutic applications of 1-(4-methoxythian-4-yl)methyl-3-(thiophen-2-yl)methylurea. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are key regulators of inflammation. This finding suggests that 1-(4-methoxythian-4-yl)methyl-3-(thiophen-2-yl)methylurea could be developed into an effective treatment for inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 1-(4-methoxythian-4-yl)methyl-3-(thiophen-2-yl)methylurea has shown promising anti-cancer activity. Research conducted at the National Cancer Institute demonstrated that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase-dependent pathways. The selective cytotoxicity observed in cancer cell lines, coupled with minimal toxicity to normal cells, makes it a potential lead compound for the development of targeted cancer therapies.

The synthesis of 1-(4-methoxythian-4-yl)methyl-3-(thiophen-2-yl)methylurea involves a multi-step process that includes the preparation of the 4-methoxythianyl and thiophenyl intermediates followed by their coupling via urea formation. The synthetic route has been optimized to achieve high yields and purity, ensuring that the final product meets stringent quality standards required for pharmaceutical applications.

To further validate its therapeutic potential, preclinical studies have been conducted to evaluate the safety and efficacy of 1-(4-methoxythian-4-yl)methyl-3-(thiophen-2-yl)methylurea. Animal models have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics are essential for ensuring sustained therapeutic effects without frequent dosing.

The clinical development pathway for 1-(4-methoxythian-4-yl)methyl-3-(thiophen-2-yl)methylurea is currently underway, with Phase I trials focusing on assessing its safety and tolerability in human subjects. Preliminary results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses. As research progresses, it is anticipated that this compound will advance to later stages of clinical testing, bringing us closer to realizing its full therapeutic potential.

In conclusion, 1-(4-methoxythian-4-yl)methyl-3-(thiophen-2-yl)methylurea (CAS No. 2034400-88-7) represents a promising candidate in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds significant promise for addressing unmet medical needs in various disease areas.